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Compound of Interest

Compound Name: L-Idose-13C-2

Cat. No.: B12392511 Get Quote

This document provides immediate, essential safety protocols and logistical plans for the

operational use and disposal of L-Idose-13C-2, a stable isotope-labeled carbohydrate. The

following step-by-step guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Chemical Identifier: L-Idose-13C-2 is a stable, non-radioactive isotopically labeled form of L-

Idose.[1][2][3][4] As a stable isotope, it does not emit radiation, and therefore, no special

precautions for radioactivity are required.[5] The primary hazards are those associated with

handling fine chemical powders.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₅¹³CH₁₂O₆

Molecular Weight 181.15 g/mol

Appearance Solid (assumed)

Storage Temperature 2-8°C Refrigerator

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure and ensure safety.
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Equipment Specification

Hand Protection Chemical impermeable gloves

Eye/Face Protection Safety glasses with side-shields or goggles

Skin and Body Protection Lab coat

Respiratory Protection

Use in a well-ventilated area. If dust formation is

likely, a NIOSH-approved respirator is

recommended.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of L-Idose-13C-2 and ensure

a safe laboratory environment.

Handling:

Handle in a well-ventilated place.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools to prevent fire from electrostatic discharge.

Storage:

Store in a tightly closed container.

Keep in a dry and well-ventilated place.

Store at the recommended temperature of 2-8°C.

Emergency Procedures
In the event of exposure or a spill, follow these first-aid and containment measures.
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Situation Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Accidental Release

Avoid dust formation. Use personal protective

equipment. Collect the spillage and place it in a

suitable, closed container for disposal. Prevent

the chemical from entering drains.

Disposal Plan
As L-Idose-13C-2 is a stable isotope-labeled compound, its disposal is more straightforward

than that of radioactive compounds.

Disposal Guidelines:

The waste from stable isotope-labeled compounds is generally treated similarly to common

chemical waste.

Dispose of the material by sending it to a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.
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Do not discharge into sewer systems.

Always adhere to local, state, and federal regulations for chemical waste disposal.

Visualized Workflow
The following diagram outlines the key logistical and safety steps for handling L-Idose-13C-2
from receipt to disposal.
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Operational Workflow for L-Idose-13C-2

Receipt and Storage

Handling and Use

Disposal

Receive Shipment

Inspect Container for Damage

Store at 2-8°C in a Dry,
Well-Ventilated Area

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare for Experiment

Weigh in Ventilated Area
(Avoid Dust Formation)

Use in Experiment

Collect Waste in a
Labeled, Sealed Container

Post-Experiment

Dispose via Licensed
Chemical Waste Contractor

Click to download full resolution via product page

Caption: Workflow for handling L-Idose-13C-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Buy L-Idose-13C-1 [smolecule.com]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

5. moravek.com [moravek.com]

To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
L-Idose-13C-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392511#personal-protective-equipment-for-
handling-l-idose-13c-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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